5-(4-fluorobenzyl)-3-oxo-2-phenyl-N-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-[(4-fluorophenyl)methyl]-3-oxo-N-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C25H23FN4O3/c26-18-10-8-17(9-11-18)14-29-15-21(24(31)27-13-20-7-4-12-33-20)23-22(16-29)25(32)30(28-23)19-5-2-1-3-6-19/h1-3,5-6,8-11,15-16,20H,4,7,12-14H2,(H,27,31)
• InChI Key: UDWOERWWIANXRO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC5=CC=C(C=C5)F
• Molecular Formula: C25H23FN4O3
• Molecular Weight: 446.5 g/mol

Description

5-(4-fluorobenzyl)-3-oxo-2-phenyl-N-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C25H23FN4O3 and its molecular weight is 446.482. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study on the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines showed the development of compounds through high-temperature cyclization, presenting a methodology that could be applicable to the synthesis of related compounds, including the one you're interested in (Eleev et al., 2015). This process might influence the exploration of novel synthetic routes and the creation of derivatives with enhanced properties.
• Another study synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, exploring their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the compound's relevance in anticancer research (Hassan et al., 2014). These findings suggest the potential of the compound for further investigation in cancer therapy.
• The design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors based on the structure of similar compounds show significant antituberculosis activity and low cytotoxicity, emphasizing the potential for developing new antimicrobial agents (Jeankumar et al., 2013). This research underscores the importance of structural analogues in the discovery of therapeutic agents for infectious diseases.

Novel Compounds with Anticancer Activity

• The synthesis of novel fluoro-substituted compounds and their evaluation against various cancer cell lines indicate the significant role of such compounds in anticancer research, offering insights into the development of new therapeutic agents (Hammam et al., 2005). This area of study provides a foundation for further investigation into compounds with similar structures for cancer treatment applications.